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Abstract
LY2794193 is a highly potent and selective agonist for the metabotropic glutamate receptor 3

(mGlu3). This document provides a comprehensive overview of the function, mechanism of

action, and preclinical data associated with LY2794193. It is intended to serve as a technical

resource for professionals in the fields of neuroscience, pharmacology, and drug development.

The information presented herein is compiled from various preclinical studies and offers

insights into the potential therapeutic applications of targeting the mGlu3 receptor.

Introduction
Metabotropic glutamate receptors (mGluRs) are a class of G protein-coupled receptors that

play a crucial role in modulating synaptic plasticity and neuronal excitability throughout the

central nervous system. The mGlu3 receptor, in particular, has garnered significant attention as

a potential therapeutic target for a range of neurological and psychiatric disorders. LY2794193
has emerged as a key pharmacological tool for elucidating the physiological roles of the mGlu3

receptor due to its high potency and selectivity.

Core Function and Mechanism of Action
LY2794193 functions as a selective agonist at the mGlu3 receptor. Its primary mechanism of

action involves the activation of this receptor, which is coupled to the Gαi/o signaling pathway.
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This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular

cyclic adenosine monophosphate (cAMP) levels. This modulation of the cAMP signaling

cascade underlies the effects of LY2794193 on neuronal function.

Signaling Pathway of LY2794193 at the mGlu3 Receptor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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